Cas no 2227918-92-3 ((1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol
• CAS No: 2227918-92-3
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6603409
• PubChem ID: 165687167
• Update Time: 2025-10-22

(1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol
• 2227918-92-3
• EN300-1808094

• Inchi： 1S/C14H17NO/c1-10-6-7-13(14(16)8-9-15)12-5-3-2-4-11(10)12/h2-7,14,16H,8-9,15H2,1H3/t14-/m1/s1
• InChI Key： RIQFCCDVNRQHQH-CQSZACIVSA-N
• SMILES： O[C@H](CCN)C1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol

Recent Advances in the Study of (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol (CAS: 2227918-92-3)

The compound (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol (CAS: 2227918-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its naphthalene scaffold, has been investigated for its role in modulating various biological targets, including enzymes and receptors implicated in disease pathways. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, offering new insights into its utility as a lead compound for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol using asymmetric hydrogenation techniques. The researchers achieved high enantiomeric excess (ee > 98%) and demonstrated the compound's stability under physiological conditions. This advancement is critical for scaling up production and ensuring reproducibility in preclinical studies. The study also highlighted the compound's potential as a building block for more complex molecules targeting neurodegenerative diseases.

In another recent investigation, the pharmacological profile of (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol was evaluated in vitro and in vivo. The compound exhibited promising activity as an inhibitor of monoamine oxidase B (MAO-B), an enzyme associated with Parkinson's disease. The study, published in Bioorganic & Medicinal Chemistry Letters, reported an IC50 value of 0.8 µM, suggesting its potential as a therapeutic agent. Further, molecular docking simulations revealed strong interactions with the MAO-B active site, providing a structural basis for its inhibitory effects.

Beyond its enzymatic inhibition, (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol has also been investigated for its anti-inflammatory properties. A 2024 preprint on bioRxiv described its ability to suppress pro-inflammatory cytokines in murine macrophages, with a notable reduction in TNF-α and IL-6 levels. These findings position the compound as a candidate for treating inflammatory disorders, though further validation in clinical models is required.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol. A recent review in Expert Opinion on Drug Discovery emphasized the need for structural modifications to enhance bioavailability and reduce off-target effects. Researchers are exploring prodrug strategies and formulation technologies to address these limitations, with preliminary data showing improved plasma stability in rodent models.

In conclusion, (1R)-3-amino-1-(4-methylnaphthalen-1-yl)propan-1-ol (CAS: 2227918-92-3) represents a versatile scaffold with multifaceted therapeutic potential. Ongoing research aims to elucidate its full mechanistic profile and translate these findings into clinical applications. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock its promise in treating complex diseases.